Cas no 144293-76-5 (2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro-)

• Product Name: 2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro-
• CAS No: 144293-76-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 3749616
• PubChem ID: 10488570
• Update Time: 2025-10-28

2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro-
• 2,2-DiMethyl-7-nitro-3,4-dihydro-2H-1,4-benzoxazine, 97%
• 2,2-DIMETHYL-7-NITRO-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
• 144293-76-5
• SCHEMBL9143251
• BOGRULXNEDXAHK-UHFFFAOYSA-N
• 2,2-DIMETHYL-7-NITRO-3,4-DIHYDRO-1,4-BENZOXAZINE
• 3,4-dihydro-2,2-dimethyl-7-nitro-2H-1,4-benzoxazine

• MDL： MFCD23379857
• Inchi： 1S/C10H12N2O3/c1-10(2)6-11-8-4-3-7(12(13)14)5-9(8)15-10/h3-5,11H,6H2,1-2H3
• InChI Key： BOGRULXNEDXAHK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2NCC1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro-

Professional Introduction to 2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro- (CAS No. 144293-76-5)

The compound 2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro-, with the CAS number 144293-76-5, represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in drug discovery and synthetic chemistry. The presence of a nitro group and a dimethyl substitution pattern in the benzoxazine core imparts distinct reactivity and biological activity, making it a subject of intense interest for researchers.

In recent years, the exploration of benzoxazine derivatives has expanded dramatically, driven by their versatility as scaffolds for medicinal chemistry. The nitro-substituted benzoxazine analogs have been particularly studied for their pharmacological properties. Specifically, the 3,4-dihydro-2,2-dimethyl-7-nitro moiety contributes to the molecule's ability to interact with biological targets in novel ways. This structural motif has been shown to influence both electronic and steric properties, which are critical for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the role of nitrobenzoxazines in modulating enzyme activity and cellular signaling pathways. For instance, derivatives of this class have demonstrated promise in inhibiting kinases and other enzymes implicated in inflammatory and neoplastic diseases. The nitro group can undergo reduction to an amine or further functionalization into azo or hydrazo compounds, providing multiple avenues for structural diversification. This adaptability makes 2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro a valuable building block for designing novel therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the benzoxazine ring followed by nitration and subsequent functional group manipulations. Advanced techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also its potential for large-scale production if required.

Beyond its pharmaceutical relevance, 2H-1,4-Benzoxazine, 3,4-dihydro-2,2-dimethyl-7-nitro has shown utility in material science applications. Its rigid heterocyclic core can be incorporated into polymers or liquid crystals to enhance thermal stability or optical properties. The nitro group further contributes to these materials by acting as a handle for further chemical modifications via diazotization or coupling reactions with aromatic amines. Such applications underscore the compound's broad utility beyond traditional medicinal chemistry.

From a computational chemistry perspective, the molecular structure of 3,4-dihydro-2,2-dimethyl-7-nitro has been extensively modeled to predict its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic distribution and hydrogen bonding capabilities. These computational studies are crucial for guiding experimental efforts and rationalizing biological activity observed in vitro or in vivo. Moreover, machine learning models trained on similar derivatives have been used to predict new analogs with enhanced potency or selectivity.

The pharmacological evaluation of 144293-76-5 has revealed intriguing biological profiles that warrant further investigation. In preclinical studies, certain derivatives have demonstrated anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory cascades. Additionally, some analogs have exhibited antiviral properties by interfering with viral replication mechanisms at various stages of infection. These findings align with current trends in drug discovery toward identifying agents that can address multifaceted pathological processes.

The regulatory landscape for novel compounds like 2H-1,4-Benzoxazine, particularly those containing nitro groups requiring careful handling during synthesis and purification processes is an important consideration for researchers aiming commercialization routes . Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced consistently under controlled conditions , minimizing variability between batches . Furthermore , rigorous toxicological assessments are mandatory before advancing into clinical trials , ensuring safety profiles align with therapeutic benefits expected from these molecules .

The future directions for research involving this class of benzoxazine derivatives are promising . Exploration into their role as probes for understanding enzyme mechanisms , development of prodrug strategies leveraging their stability while releasing active species within target tissues , as well as incorporation into nanoscale delivery systems represent exciting opportunities . Collaborative efforts between academia , biotechnology firms , regulatory agencies will be essential driving innovation translating laboratory findings practical applications patients benefit .